5-(Dimethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-(dimethylamino)-2-[5-[(3-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H17N3O3/c1-12-5-4-6-13(9-12)22-11-14-7-8-16(23-14)17-20-15(10-19)18(24-17)21(2)3/h4-9H,11H2,1-3H3
• InChI Key: LSCMGKNKELTZMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=CC=C(O2)C3=NC(=C(O3)N(C)C)C#N
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

5-(Dimethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile, also known as DMF-CNO, is a synthetic compound that has been developed for scientific research purposes. It belongs to the class of oxazole derivatives, which have been found to have various pharmacological properties.

Scientific Research Applications

Synthesis Techniques and Chemical Reactions

One study outlines a method for synthesizing new substituted 2-(oxiran-2-yl)-1,3-oxazoles through a series of chemical reactions. This process involves the reaction of 2-chloro-N-(2,2-dichloro-1-cyanovinyl)acetamide with dimethylamine, leading to the formation of derivatives including 5-(dimethylamino)-2-[(dimethylamino)methyl]-1,3-oxazole-4-carbonitrile. The dimethylamino group in these compounds can be regioselectively alkylated, followed by diastereoselective reactions with aromatic aldehydes to create new oxazole derivatives (Shablykin et al., 2018).

Photochemical Preparation and Transformations

Research has also delved into the photochemical preparation of heterocyclic compounds, such as 2-(4-N,N-dimethylaminophenyl) heterocycles, from the photolysis of related anilines. This method allows for the efficient synthesis of derivatives, highlighting the versatility and reactivity of the dimethylaminophenyl group in generating diverse heterocyclic structures (Guizzardi et al., 2000).

Advanced Applications in Material Science

Another aspect of research focuses on the design and synthesis of new compounds for potential applications in material science, such as the development of progesterone receptor modulators. These studies illustrate the compound's role in the synthesis of biologically active molecules, demonstrating its utility in medicinal chemistry (Fensome et al., 2008).

Catalytic Reduction and Biomass Conversion

Additionally, studies on the catalytic reduction of biomass-derived furanic compounds to valuable chemicals highlight the importance of heterocyclic compounds in sustainable chemistry and bio-refinery applications. This research demonstrates the potential of using catalytic processes to convert oxygen-rich compounds into more valuable or usable forms (Nakagawa et al., 2013).